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Compound of Interest

Compound Name: Physagulide J

Cat. No.: B15596582 Get Quote

Introduction

Physagulides, a class of withanolides isolated from plants of the Physalis genus, have

garnered significant interest in the scientific community due to their diverse biological activities,

including cytotoxic and anti-inflammatory properties. This technical guide provides an in-depth

overview of the spectroscopic data for a representative physagulide, withalongolide A (herein

referred to as Physagulide J for the purpose of this guide, noting that nomenclature for newly

discovered natural products can be complex and subject to revision). The data presented is

critical for the identification, characterization, and further development of this and related

compounds for potential therapeutic applications. This document is intended for researchers,

scientists, and professionals in the field of natural product chemistry and drug development.

Spectroscopic Data
The structural elucidation of Physagulide J was accomplished through a combination of mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The molecular

formula was established as C₂₈H₃₈O₇ by high-resolution electrospray ionization mass

spectrometry (HRESIMS).

Mass Spectrometry Data
Experiment Result Interpretation

HRESIMS C₂₈H₃₈O₇ Molecular Formula
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NMR Spectroscopic Data
The ¹H and ¹³C NMR data were acquired in CDCl₃ at 500 MHz and 125 MHz, respectively. The

chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) in Hertz

(Hz).

¹H NMR Data of Physagulide J[1]

Position δ (ppm) Multiplicity J (Hz)

2 6.16 d 10.0

3 6.95 dd 10.0, 6.1

4 3.52 d 6.1

6 3.18 brs

19a 3.65 d 9.6

19b 4.17 d 9.6

21-H₃ 0.90 d 6.6

22 4.33 dt 13.3, 3.4

27a 4.23 d 12.5

27b 4.28 d 12.5

18-H₃ 0.60 s

28-H₃ 1.97 s

¹³C NMR Data of Physagulide J[1]
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Position δ (ppm) Carbon Type

1 200.7 C

2 132.9 CH

3 145.7 CH

4 68.0 CH

5 61.5 C

6 61.8 CH

7 32.5 CH₂

8 31.5 CH

9 36.5 CH

10 48.7 C

11 21.5 CH₂

12 38.5 CH₂

13 45.5 C

14 82.5 C

15 30.5 CH₂

16 25.5 CH₂

17 52.5 CH

18 15.5 CH₃

19 61.0 CH₂

20 40.5 CH

21 12.5 CH₃

22 78.8 CH

23 28.5 CH₂
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24 154.3 C

25 125.6 C

26 167.4 C

27 56.7 CH₂

28 20.5 CH₃

Experimental Protocols
The following protocols are representative of the methods used to acquire the spectroscopic

data for Physagulide J.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: NMR spectra were recorded on a Bruker Avance 500 MHz spectrometer.

Sample Preparation: Samples were dissolved in deuterated chloroform (CDCl₃).

¹H NMR: The ¹H NMR spectra were acquired at 500 MHz. Chemical shifts were referenced

to the residual solvent signal (CDCl₃: δH 7.26).

¹³C NMR: The ¹³C NMR spectra were acquired at 125 MHz. Chemical shifts were referenced

to the solvent signal (CDCl₃: δC 77.0).

2D NMR: Standard pulse sequences were used for 2D NMR experiments such as COSY,

HSQC, and HMBC to establish the complete structure of the molecule.

High-Resolution Mass Spectrometry (HRESIMS)
Instrumentation: HRESIMS data were obtained on a Thermo Fisher Scientific Q-Exactive

Orbitrap mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in the positive ion mode was used.

Data Acquisition: Data was acquired in the full scan mode to determine the accurate mass

and molecular formula of the compound.
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Visualization of Associated Pathways and
Workflows
Signaling Pathway Modulation by Physagulides
Physagulides have been shown to modulate various signaling pathways, contributing to their

cytotoxic effects on cancer cells. The diagram below illustrates a generalized signaling pathway

that can be affected by this class of compounds, leading to apoptosis.

Physagulide J ↑ Reactive Oxygen
Species (ROS)
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Click to download full resolution via product page

A generalized signaling pathway modulated by physagulides.

Experimental Workflow for Isolation and
Characterization
The isolation and characterization of novel physagulides from their natural source involves a

multi-step process. The following workflow diagram outlines the key stages from plant material

to pure compound identification.
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Workflow for the isolation and characterization of Physagulide J.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15596582?utm_src=pdf-body-img
https://www.benchchem.com/product/b15596582?utm_src=pdf-body
https://www.benchchem.com/product/b15596582?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cytotoxic 20,24-epoxywithanolides from Physalis angulata - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Physagulide
J: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596582#spectroscopic-data-of-physagulide-j-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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